p-Hydroxypenicillin V
p-Hydroxypenicillin V
Brand Name:
Vulcanchem
CAS No.:
20880-67-5
VCID:
VC0051063
InChI:
InChI=1S/C16H18N2O6S/c1-16(2)12(15(22)23)18-13(21)11(14(18)25-16)17-10(20)7-24-9-5-3-8(19)4-6-9/h3-6,11-12,14,19H,7H2,1-2H3,(H,17,20)(H,22,23)/t11-,12+,14-/m1/s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=C(C=C3)O)C(=O)O)C
Molecular Formula:
C16H18N2O6S
Molecular Weight:
366.4 g/mol
p-Hydroxypenicillin V
CAS No.: 20880-67-5
Reference Standards
VCID: VC0051063
Molecular Formula: C16H18N2O6S
Molecular Weight: 366.4 g/mol
| CAS No. | 20880-67-5 |
|---|---|
| Product Name | p-Hydroxypenicillin V |
| Molecular Formula | C16H18N2O6S |
| Molecular Weight | 366.4 g/mol |
| IUPAC Name | (2S,5R,6R)-6-[[2-(4-hydroxyphenoxy)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H18N2O6S/c1-16(2)12(15(22)23)18-13(21)11(14(18)25-16)17-10(20)7-24-9-5-3-8(19)4-6-9/h3-6,11-12,14,19H,7H2,1-2H3,(H,17,20)(H,22,23)/t11-,12+,14-/m1/s1 |
| Standard InChIKey | DXLWRYXQESUXNE-MBNYWOFBSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)COC3=CC=C(C=C3)O)C(=O)O)C |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=C(C=C3)O)C(=O)O)C |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=C(C=C3)O)C(=O)O)C |
| Synonyms | 6-[2-(p-Hydroxyphenoxy)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid;_x000B_(2S,5R,6R)-6-[[(4-Hydroxyphenoxy)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid; [2S-(2α,5α,6β)]-6-[[(4-Hy |
| PubChem Compound | 167942 |
| Last Modified | Nov 11 2021 |
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